Cas no 1243473-88-2 (4-Amino-3-cyclopropoxybenzoic acid)
4-Amino-3-cyclopropoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL23195608
- 1243473-88-2
- MB66025
- 4-AMINO-3-CYCLOPROPOXYBENZOIC ACID
- EN300-2744538
- 4-Amino-3-cyclopropoxybenzoic acid
-
- Inchi: 1S/C10H11NO3/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3,11H2,(H,12,13)
- InChI Key: ANQCBWBTSSRHTD-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=CC=1N)C1CC1
Computed Properties
- Exact Mass: 193.07389321g/mol
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 72.6Ų
4-Amino-3-cyclopropoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2744538-0.05g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 0.05g |
$315.0 | 2023-06-04 | |
| Enamine | EN300-2744538-0.1g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 0.1g |
$470.0 | 2023-06-04 | |
| Enamine | EN300-2744538-0.25g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 0.25g |
$672.0 | 2023-06-04 | |
| Enamine | EN300-2744538-0.5g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 0.5g |
$1058.0 | 2023-06-04 | |
| Enamine | EN300-2744538-1.0g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 1g |
$1357.0 | 2023-06-04 | |
| Enamine | EN300-2744538-2.5g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 2.5g |
$2660.0 | 2023-06-04 | |
| Enamine | EN300-2744538-5.0g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 5g |
$3935.0 | 2023-06-04 | |
| Enamine | EN300-2744538-10.0g |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 10g |
$5837.0 | 2023-06-04 | |
| 1PlusChem | 1P01ELVY-50mg |
4-amino-3-cyclopropoxybenzoic acid |
1243473-88-2 | 95% | 50mg |
$452.00 | 2024-07-10 |
4-Amino-3-cyclopropoxybenzoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-Amino-3-cyclopropoxybenzoic acid
Introduction to 4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2)
4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.
The chemical structure of 4-Amino-3-cyclopropoxybenzoic acid consists of a benzene ring substituted with an amino group at the 4-position and a cyclopropoxy group at the 3-position. The cyclopropoxy moiety, in particular, imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
Recent studies have highlighted the potential of 4-Amino-3-cyclopropoxybenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory properties of this compound. The researchers found that 4-Amino-3-cyclopropoxybenzoic acid exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.
In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the antitumor activity of 4-Amino-3-cyclopropoxybenzoic acid. The results indicated that this compound demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.
The synthetic accessibility of 4-Amino-3-cyclopropoxybenzoic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. One notable synthetic method involves the reaction of 3-bromobenzoic acid with cyclopropanol followed by amination to introduce the amino group. This approach provides a flexible platform for generating analogs with enhanced biological activities.
The physicochemical properties of 4-Amino-3-cyclopropoxybenzoic acid, such as solubility and stability, are also crucial for its application in drug development. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for its formulation into various dosage forms such as tablets, capsules, and injectable solutions.
In addition to its direct therapeutic applications, 4-Amino-3-cyclopropoxybenzoic acid serves as an important building block in the synthesis of more complex molecules. For example, it has been used as a key intermediate in the preparation of novel antiviral agents targeting viral proteases. The ability to introduce functional groups at specific positions on the molecule allows for fine-tuning of pharmacological properties, enhancing potency and selectivity.
The safety profile of 4-Amino-3-cyclopropoxybenzoic acid is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.
In conclusion, 4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and synthetic accessibility, positions it as a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
1243473-88-2 (4-Amino-3-cyclopropoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)